N-(4-ethoxyphenyl)-1-(4-fluorophenyl)-4-methoxy-6-oxopyridazine-3-carboxamide

• IUPAC Name: N-(4-ethoxyphenyl)-1-(4-fluorophenyl)-4-methoxy-6-oxopyridazine-3-carboxamide
• InChI: InChI=1S/C20H18FN3O4/c1-3-28-16-10-6-14(7-11-16)22-20(26)19-17(27-2)12-18(25)24(23-19)15-8-4-13(21)5-9-15/h4-12H,3H2,1-2H3,(H,22,26)
• InChI Key: YSSJHVCFIAQVRO-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)C2=NN(C(=O)C=C2OC)C3=CC=C(C=C3)F
• Molecular Formula: C20H18FN3O4
• Molecular Weight: 383.4 g/mol

Description

N-(4-ethoxyphenyl)-1-(4-fluorophenyl)-4-methoxy-6-oxopyridazine-3-carboxamide, also known as EFMC, is a novel pyridazine-based compound that has gained significant attention in the field of medicinal chemistry. This compound has been synthesized and studied for its potential therapeutic applications, particularly in the treatment of cancer and other diseases.

Scientific Research Applications

Discovery of MET Kinase Inhibitors

The compound N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamide, a relative of the queried chemical, was identified as a potent and selective MET kinase inhibitor. This compound demonstrated complete tumor stasis in a human gastric carcinoma model and has been advanced into phase I clinical trials (Schroeder et al., 2009).

Synthesis and Characterization of Pyrazole Derivatives

5-Amino-N-aryl-3-[(4-methoxyphenyl)amino]-1H-pyrazole-4-carboxamides were synthesized and characterized, showing potential cytotoxic activity against Ehrlich Ascites Carcinoma cells (Hassan et al., 2014).

Fluoroquinolone-based Thiazolidinones Synthesis

Fluoroquinolone-based 4-thiazolidinones were synthesized and showed potential as antimicrobial agents (Patel & Patel, 2010).

Antitumor Agents

Substituted N-[2-(dimethylamino)ethyl]phenazine-1-carboxamides, similar in structure to the queried compound, have been synthesized and evaluated as antitumor drugs. One derivative showed significant activity against Lewis lung carcinoma in mice (Rewcastle et al., 1987).

Semicarbazone Derivatives for Antimicrobial Activity

N1-(3-chloro-4-fluorophenyl)-N4-substituted semicarbazone derivatives exhibited good antibacterial and moderate antifungal activities (Ahsan et al., 2016).

Electrocatalytic Polyamides

Aromatic polyamides containing N,N,N',N'-tetraphenyl-p-phenylenediamine moieties, related to the queried compound, showed promising electrochromic properties (Liou & Chang, 2008).

Alzheimer's Disease Research

4-[F-18]fluoro-N-{2-[4-(2-methoxyphenyl)-1-piperazinyl]ethyl}-N-(2-pyridinyl)benzamide, structurally similar to the queried compound, was used to quantify serotonin 1A receptor densities in Alzheimer's disease patients (Kepe et al., 2006).